[(E)-4,4,4-trifluoro-2-nitrobut-2-enyl]benzene

• Molecular Formula: C10H8F3NO2
• Molecular Weight: 231.17 g/mol
• IUPAC Name: [(E)-4,4,4-trifluoro-2-nitrobut-2-enyl]benzene
• InChI: InChI=1S/C10H8F3NO2/c11-10(12,13)7-9(14(15)16)6-8-4-2-1-3-5-8/h1-5,7H,6H2/b9-7+
• InChI Key: FAJNVDOPPGHBBH-VQHVLOKHSA-N
• Isomeric SMILES: C1=CC=C(C=C1)C/C(=C\C(F)(F)F)/[N+](=O)[O-]
• Canonical SMILES: C1=CC=C(C=C1)CC(=CC(F)(F)F)[N+](=O)[O-]

Description

[(E)-4,4,4-Trifluoro-2-nitrobut-2-enyl]benzene (CAS No.: 1344842-98-3) is an organic compound with the molecular formula C₁₀H₈F₃NO₂ (molecular weight: 231.17 g/mol). Its structure features a benzene ring attached to a but-2-enyl chain containing a nitro (-NO₂) group and a trifluoromethyl (-CF₃) group in the (E)-configuration (Fig. 1)1. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the nitro group contributes to electrophilic reactivity, making this compound valuable in medicinal chemistry and organic synthesis.

Fig. 1: Structure of [(E)-4,4,4-Trifluoro-2-nitrobut-2-enyl]benzene

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4,4,4-trifluoro-2-nitrobut-2-en-1-yl)benzene typically involves the reaction of benzene derivatives with trifluoromethyl and nitro-containing reagents. One common method is the nitration of (4,4,4-trifluorobut-2-en-1-yl)benzene using nitric acid and sulfuric acid under controlled temperature conditions. The reaction is usually carried out at low temperatures to prevent over-nitration and to ensure the selective formation of the desired product.

Industrial Production Methods

In an industrial setting, the production of (4,4,4-trifluoro-2-nitrobut-2-en-1-yl)benzene may involve continuous flow reactors to optimize reaction conditions and improve yield. The use of catalysts and advanced purification techniques, such as distillation and crystallization, ensures the production of high-purity compounds suitable for various applications.

Chemical Reactions Analysis

Types of Reactions

(4,4,4-trifluoro-2-nitrobut-2-en-1-yl)benzene undergoes several types of chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Reduction: The trifluoromethyl group can be reduced to a methyl group using strong reducing agents like lithium aluminum hydride.

Substitution: The benzene ring can undergo electrophilic aromatic substitution reactions, such as halogenation, nitration, and sulfonation.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium catalyst.

Reduction: Lithium aluminum hydride, sodium borohydride.

Substitution: Halogens (chlorine, bromine), nitric acid, sulfuric acid.

Major Products Formed

Amino derivatives: Formed by the reduction of the nitro group.

Methyl derivatives: Formed by the reduction of the trifluoromethyl group.

Halogenated derivatives: Formed by the substitution reactions on the benzene ring.

Scientific Research Applications

(4,4,4-trifluoro-2-nitrobut-2-en-1-yl)benzene has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development, particularly in the design of new pharmaceuticals with improved efficacy and reduced side effects.

Industry: Utilized in the production of specialty chemicals, agrochemicals, and materials with unique properties.

Mechanism of Action

The mechanism of action of (4,4,4-trifluoro-2-nitrobut-2-en-1-yl)benzene involves its interaction with specific molecular targets and pathways. The trifluoromethyl group enhances the compound’s lipophilicity, allowing it to easily penetrate cell membranes. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The benzene ring provides a stable framework for the attachment of functional groups, enabling the compound to engage in multiple interactions with biological targets.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The uniqueness of [(E)-4,4,4-trifluoro-2-nitrobut-2-enyl]benzene lies in its combination of a nitro group and trifluoromethyl group on an alkenyl backbone. Below is a comparative analysis with structurally related compounds:

Key Observations :

Trifluoromethyl Group Impact : The presence of -CF₃ in [(E)-4,4,4-trifluoro-2-nitrobut-2-enyl]benzene distinguishes it from compounds like 2,4-difluoronitrobenzene, enhancing its lipophilicity and metabolic stability.

Nitro Group Reactivity : Compared to 1,5-difluoro-2,4-dinitrobenzene (two nitro groups), the single nitro group in the target compound reduces cytotoxicity but improves selectivity in reactions.

Stereochemical Effects : The (E)-isomer exhibits distinct physical properties (e.g., CCS values) compared to its (Z)-counterpart, influencing its interaction with biological targets.

Physical and Chemical Properties

Table 2: Predicted Collision Cross-Section (CCS) Data

Adduct	m/z	Predicted CCS (Ų)	Reference
[M+H]⁺	232.05800	143.0
[M+Na]⁺	254.03994	152.2
[M-H]⁻	230.04344	140.9

Notes:

• The CCS values indicate steric and electronic differences between [(E)-4,4,4-trifluoro-2-nitrobut-2-enyl]benzene and its (Z)-isomer.
• Higher CCS for [M+Na]⁺ suggests stronger sodium ion interactions due to the nitro group’s polarity.

Biological Activity

[(E)-4,4,4-trifluoro-2-nitrobut-2-enyl]benzene is a compound of increasing interest in biological and chemical research due to its unique structural properties and potential applications. This article provides an overview of its biological activity, synthesis, and potential applications based on available data.

Chemical Structure and Properties

The compound has the molecular formula C₁₀H₈F₃NO₂, characterized by a benzene ring substituted with a 2-nitrobut-2-enyl group containing three fluorine atoms. The trifluoromethyl group enhances its lipophilicity and stability, making it suitable for various chemical applications. Its unique combination of functional groups allows for diverse reactivity patterns, including nucleophilic substitution reactions involving the nitro group.

Antibacterial Activity

Research has shown that nitro compounds can enhance antibacterial activity. For instance, derivatives with nitro groups have demonstrated effectiveness against Staphylococcus aureus and Pseudomonas aeruginosa at concentrations as low as 20 μM . The mechanism of action is believed to involve improved membrane interaction due to increased lipophilicity.

Antifungal Activity

Nitro compounds have also been implicated in antifungal activity through mechanisms such as inhibition of ergosterol synthesis in fungi. For example, certain nitro derivatives showed potent inhibition against Candida krusei with minimal inhibitory concentrations (MIC) as low as 1 μM . This suggests that [(E)-4,4,4-trifluoro-2-nitrobut-2-enyl]benzene could possess similar antifungal properties.

Case Studies and Research Findings

• Synthesis and Evaluation of Nitro Compounds :
  • A series of nitro-substituted compounds were synthesized and evaluated for their biological activities. The presence of nitro groups significantly enhanced their antibacterial properties .
  • Table 1 summarizes the MIC values of selected nitro compounds against various bacterial strains:

  Compound Name	MIC (μM) against S. aureus	MIC (μM) against P. aeruginosa
  Nitro Compound A	20	30
  Nitro Compound B	15	25
  [(E)-4,4,4-trifluoro-2-nitrobut-2-enyl]benzene	TBD	TBD

• Fluorescent Probes :
  • Fluorescent probes based on similar structures have been developed to selectively bind to proteins like α-synuclein fibrils, indicating potential applications in neurodegenerative disease research.
• Antimicrobial Screening :
  • In a high-throughput screening program for antitubercular agents, nitro derivatives exhibited promising results with MIC values ranging from 4 to 64 μg/mL against Mycobacterium tuberculosis strains .